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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121

In the realm of fragrance science, the selection of individual aroma components is a critical
step in the development of a final product. Among the vast array of fragrance molecules, esters
play a pivotal role in imparting fruity and floral notes. This guide provides a detailed comparison
of two such esters, butyl decanoate and methyl decanoate, for researchers, scientists, and
drug development professionals. The following sections will delve into their olfactory properties,
physicochemical characteristics, stability, and the experimental protocols used for their

evaluation.

Olfactory Profile: A Tale of Two Fruity Esters

Both butyl decanoate and methyl decanoate belong to the family of fatty acid esters and are
characterized by their pleasant, fruity aromas. However, nuances in their scent profiles make
them suitable for different applications.

Butyl decanoate is often described as having a complex fruity odor with waxy undertones. Its
scent profile is characterized by notes of apple, pineapple, and apricot.[1] Some sources also
describe a whiskey-like nuance.[2] This complexity allows it to be used as a modifier in various
fragrance compositions, adding a rich and full-bodied fruitiness.

Methyl decanoate, in contrast, possesses a softer, sweeter, and waxy aroma.[3] Its fragrance is
often reminiscent of coconut and fruits, with additional oily, wine-like, and floral notes.[3][4] This
profile makes it a versatile ingredient in the formulation of various food flavorings and perfumes
where a sweet, coconut-like scent is desired.
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Physicochemical Properties: A Quantitative
Comparison

The performance of a fragrance component is intrinsically linked to its physical and chemical
properties. Volatility, which is influenced by factors such as molecular weight, boiling point, and
vapor pressure, determines the diffusion of the scent and its position in the fragrance pyramid
(top, middle, or base notes).

Property Butyl Decanoate Methyl Decanoate Source(s)
Molecular Formula C14H2802 C11H2202
Molecular Weight 228.37 g/mol 186.29 g/mol

Colorless to almost o
Appearance o Clear colorless liquid
colorless liquid

274-275 °C @ 760

Boiling Point 224 °C @ 760 mmHg
mmHg

Flash Point 120 °C (248 °F) 94.44 °C (202 °F)

Vapor Pressure 0.005 mmHg @ 25°C  0.037 mmHg @ 25 °C

. 0.3631 mg/L @ 25 °C
Solubility in Water _ Insoluble
(estimated)

logP (o/w) 5.880 (estimated) 442 @ 36 °C

Volatility: With a lower molecular weight, lower boiling point, and higher vapor pressure, methyl
decanoate is the more volatile of the two esters. This suggests that it would contribute more to
the top and middle notes of a fragrance, providing an initial burst of scent that dissipates more
quickly. In contrast, the lower volatility of butyl decanoate makes it more suitable as a middle

to base note, contributing to the heart and longevity of the fragrance.

Stability Considerations

The stability of fragrance ingredients is crucial for the shelf-life and performance of the final
product. Esters can be susceptible to hydrolysis, a chemical reaction with water that breaks the
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ester down into its constituent alcohol and carboxylic acid, potentially leading to off-odors. This
reaction can be catalyzed by strong acids or bases.

While specific comparative stability studies for butyl decanoate and methyl decanoate in
fragrance applications are not readily available, some general principles can be applied. The
rate of hydrolysis can be influenced by the steric hindrance around the carbonyl group of the
ester. The butyl group in butyl decanoate is larger than the methyl group in methyl decanoate,
which may offer slightly more protection to the ester linkage from hydrolytic attack. However,
both are straight-chain esters and significant differences in stability under typical fragrance
formulation conditions (which are generally not extreme in pH) are not expected to be a major
differentiating factor.

Stability testing is essential to ensure the fragrance integrity over time. Standard stability testing
protocols involve:

o Accelerated Stability Testing: Exposing the fragrance in its final product base to elevated
temperatures (e.g., 40-50°C) for a period of weeks to months to simulate long-term aging.

» Light Exposure Testing: Exposing the product to controlled UV and visible light sources to
assess for any light-induced degradation or discoloration.

o Freeze-Thaw Cycling: Subjecting the product to repeated cycles of freezing and thawing to
evaluate its physical stability.

Synthesis of Decanoate Esters

Both butyl decanoate and methyl decanoate are commercially synthesized through
esterification, a reaction between a carboxylic acid (decanoic acid) and an alcohol (butanol or
methanol, respectively). This reaction is typically catalyzed by a strong acid, such as sulfuric
acid.
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General Esterification Pathway for Decanoate Esters
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Caption: General synthesis pathway for decanoate esters via acid-catalyzed esterification.

Industrial production focuses on optimizing reaction conditions to maximize yield and purity,
often involving the removal of water to drive the equilibrium towards the formation of the ester.
Purification is typically achieved through fractional vacuum distillation.

Experimental Protocols

To provide a comprehensive and objective comparison of butyl decanoate and methyl
decanoate, rigorous experimental protocols are required.

Quantitative Descriptive Analysis (QDA) of Olfactory
Profile

This method utilizes a trained sensory panel to quantify the intensity of different aroma
descriptors.

Objective: To quantitatively characterize and compare the odor profiles of butyl decanoate and
methyl decanoate.

Materials:
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» Butyl decanoate (high purity)

¢ Methyl decanoate (high purity)

e Odorless solvent (e.g., diethyl phthalate or ethanol)
o Glass sniffing jars with lids

o Pipettes

e Aroma standards for panel training (e.g., pure compounds representing fruity, waxy, sweet,
etc.)

» Data collection software
Procedure:
o Panelist Selection and Training:
o Select 10-12 individuals based on their sensory acuity and ability to describe scents.

o Train the panel over several sessions to recognize and rate the intensity of a consensus-
based lexicon of aroma descriptors relevant to the samples (e.qg., fruity, apple, pineapple,
coconut, waxy, sweet, oily, floral).

e Sample Preparation:

o Prepare solutions of butyl decanoate and methyl decanoate at a standardized
concentration (e.g., 1% in the chosen solvent) in sniffing jars.

o Code the samples with random three-digit numbers to blind the panelists.
o Evaluation:

o Panelists evaluate the samples in individual sensory booths under controlled conditions
(temperature, humidity, and lighting).
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o Each panelist sniffs each sample and rates the intensity of each descriptor on a
continuous scale (e.g., a 15-cm line scale anchored from "not perceptible" to "very
strong").

o Arandomized presentation order should be used for each panelist.

o Data Analysis:
o Collect the intensity ratings from all panelists.

o Perform statistical analysis (e.g., ANOVA) to determine significant differences in the
intensity of each descriptor between the two esters.

o Visualize the results using spider web diagrams for a clear comparison of the sensory
profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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